1-(3',4'-Diethoxybenzyl)-6,7-diisopropoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride

• CAS No.: 69373-98-4
• Molecular Formula: C26H38ClNO4
• Molecular Weight: 464.0 g/mol
• IUPAC Name: 1-[(3,4-diethoxyphenyl)methyl]-6,7-di(propan-2-yloxy)-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C26H37NO4.ClH/c1-7-28-23-10-9-19(14-24(23)29-8-2)13-22-21-16-26(31-18(5)6)25(30-17(3)4)15-20(21)11-12-27-22;/h9-10,14-18,22,27H,7-8,11-13H2,1-6H3;1H
• InChI Key: SETKUMPEHLQWLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2)OC(C)C)OC(C)C)OCC.Cl

Description

1-(3',4'-Diethoxybenzyl)-6,7-diisopropoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is a useful research compound. Its molecular formula is C26H38ClNO4 and its molecular weight is 464.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

81.5 g (0.019 mole) of 1-(3',4'-diethoxybenzyl)-6,7-diisopropoxy-1,2,3,4-tetrahydroisoquinoline was dissolved in 50 ml ethanol. 10 ml of a solution of hydrochloric acid in diethyl ether was added with agitation and cooling in an ice/water bath, (to pH=2). The solvent was removed under reduced pressure, the residue was stirred in suspension in 100 ml of isopropyl ether for a few minutes, excess solvent removed and the product dried to give 8.75 g of the title hydrochloride. Yield=99%. m.p. 158° C.